Cas no 200356-07-6 (2-Oxiranecarboxamide,3-methyl-2-propyl-, (2R,3S)-)
200356-07-6 structure
Product Name:2-Oxiranecarboxamide,3-methyl-2-propyl-, (2R,3S)-
CAS No:200356-07-6
MF:C7H13NO2
MW:143.183622121811
CID:240727
Update Time:2024-01-26
2-Oxiranecarboxamide,3-methyl-2-propyl-, (2R,3S)- Chemical and Physical Properties
Names and Identifiers
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- 2-Oxiranecarboxamide,3-methyl-2-propyl-, (2R,3S)-
- Oxiranecarboxamide, 3-methyl-2-propyl-,(2R-trans)-
- Oxiranecarboxamide,3-methyl-2-propyl-, (2R,3S)- (9CI)
- Oxiranecarboxamide, 3-methyl-2-propyl-, (2R,3S)- (9CI)
- 2-Oxiranecarboxamide, 3-methyl-2-propyl-, (2R,3S)-
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- Inchi: 1S/C7H13NO2/c1-3-4-7(6(8)9)5(2)10-7/h5H,3-4H2,1-2H3,(H2,8,9)/t5-,7+/m0/s1
- InChI Key: KZWAJILTVWSJMI-CAHLUQPWSA-N
- SMILES: O1[C@@H](C)[C@]1(CCC)C(N)=O
Computed Properties
- Exact Mass: 143.09469
- Monoisotopic Mass: 143.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.6A^2
Experimental Properties
- PSA: 55.62
2-Oxiranecarboxamide,3-methyl-2-propyl-, (2R,3S)- Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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